Cas no 17233-22-6 (Scabioside C)
Scabioside C Chemical and Physical Properties
Names and Identifiers
-
- Scabioside C
- (3β)-3-{[4-O-(β-D-Glucopyranosyl)-α-L-arabinopyranosyl]oxy}-23-hy droxyolean-12-en-28-oic acid
- [3H]-Brotizolam
- 2-Brom-4-(2-chlorphenyl)-9-methyl-6H-thieno<3,2-f><1,2,4>triazolo<4,3-a>1,4>diazepin
- 2-bromo-4-(2-chlorophenyl)-9-methyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine
- acirc
- Brotizolamum [INN-Latin]
- -D-glucopyranosyl-R-Larabinopyranosyl) oxy]-23-hydroxy-,(3â
- Lendorm
- Lendormin
- Lendormin(R)
- Leontosid B
- leontoside B
- WE-941
- 8256AH
-
- Inchi: 1S/C41H66O13/c1-36(2)13-15-41(35(49)50)16-14-39(5)21(22(41)17-36)7-8-26-37(3)11-10-27(38(4,20-43)25(37)9-12-40(26,39)6)54-33-31(47)29(45)24(19-51-33)53-34-32(48)30(46)28(44)23(18-42)52-34/h7,22-34,42-48H,8-20H2,1-6H3,(H,49,50)/t22-,23+,24-,25+,26+,27-,28+,29-,30-,31+,32+,33-,34-,37-,38-,39+,40+,41-/m0/s1
- InChI Key: KAYMPWXMHIUNGC-XFZWHKAKSA-N
- SMILES: O([C@H]1[C@@H]([C@H]([C@H](CO1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O)CCC(C)(C)C[C@H]5C4=CC[C@@H]32)[C@]1(C)CO
Computed Properties
- Exact Mass: 766.45000
- Monoisotopic Mass: 766.45034216 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 54
- Rotatable Bond Count: 7
- Complexity: 1460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 18
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 767.0
- XLogP3: 3.1
- Topological Polar Surface Area: 216
Experimental Properties
- Color/Form: Powder
- Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 242-244 ºC
- Solubility: Insuluble (5.7E-4 g/L) (25 ºC),
- PSA: 215.83000
- LogP: 2.49350
Scabioside C Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP1089-5mg |
Scabioside C |
17233-22-6 | HPLC≥98% | 5mg |
¥3400元 | 2023-09-15 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2183-1 mg |
Scabioside C |
17233-22-6 | 1mg |
¥2417.00 | 2022-04-26 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP1259-10mg |
Scabioside C |
17233-22-6 | 94% | 10mg |
$490 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1259-5mg |
Scabioside C |
17233-22-6 | 94% | 5mg |
$260 | 2023-09-20 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajcn5028-5mg |
Scabioside C |
17233-22-6 | 98% | 5mg |
¥6812.00 | 2023-09-07 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1259-10mg |
Scabioside C |
17233-22-6 | 94% | 10mg |
$490 | 2023-09-19 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1259-5mg |
Scabioside C |
17233-22-6 | 94% | 5mg |
$260 | 2023-09-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S77500-5mg |
(3β)-3-{[4-O-(β-D-Glucopyranosyl)-α-L-arabinopyranosyl]oxy}-23-hy droxyolean-12-en-28-oic acid |
17233-22-6 | 5mg |
¥2928.0 | 2021-09-07 | ||
| TargetMol Chemicals | TN2183-5mg |
Scabioside C |
17233-22-6 | 5mg |
¥ 2830 | 2024-07-19 | ||
| TargetMol Chemicals | TN2183-5 mg |
Scabioside C |
17233-22-6 | 98% | 5mg |
¥ 2,830 | 2023-07-10 |
Scabioside C Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on Scabioside C
Scabioside C (CAS No. 17233-22-6): A Comprehensive Overview
Scabioside C (CAS No. 17233-22-6) is a naturally occurring compound derived from the plant Scabiosa, commonly known as pincushion flower. This compound has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, pharmacological properties, and recent research findings related to Scabioside C.
Chemical Structure and Properties
Scabioside C is a glycoside with a molecular formula of C29H34O15. Its molecular weight is approximately 614.57 g/mol. The compound is characterized by its complex structure, which includes a flavonoid core and multiple sugar moieties. The presence of these sugar units contributes to its solubility in water and its ability to interact with various biological targets.
The chemical structure of Scabioside C has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have provided detailed insights into the arrangement of functional groups and the overall conformation of the molecule. Understanding the structural features of Scabioside C is crucial for elucidating its biological activities and designing potential derivatives with enhanced therapeutic properties.
Pharmacological Activities
Scabioside C exhibits a wide range of pharmacological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. Recent studies have highlighted its potential in treating various diseases and conditions.
Anti-inflammatory Activity: Inflammation is a key factor in many chronic diseases, including arthritis, cardiovascular disease, and neurodegenerative disorders. Research has shown that Scabioside C can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). A study published in the Inflammation Research Journal demonstrated that Scabioside C significantly attenuated inflammation in a mouse model of collagen-induced arthritis.
Antioxidant Activity: Oxidative stress, caused by an imbalance between reactive oxygen species (ROS) and antioxidants, is implicated in numerous pathological conditions. Scabioside C has been found to possess potent antioxidant properties, capable of scavenging free radicals and protecting cells from oxidative damage. A study in the Oxidative Medicine and Cellular Longevity Journal reported that Scabioside C effectively reduced oxidative stress in human liver cells exposed to hydrogen peroxide.
Nuroprotective Effects: Neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD) are characterized by progressive neuronal loss. Recent research has indicated that Scabioside C strong > can protect neurons from damage induced by various toxic agents. A study published in the Journal of Neurochemistry showed that treatment with < strong > Scabioside C strong > significantly reduced neuronal cell death in a cell model of AD induced by amyloid-beta peptides. p > < p >< strong > Clinical Applications strong > p > < p >The promising pharmacological activities of< strong > Scabioside C strong > have led to increased interest in its potential clinical applications. Several preclinical studies have explored its efficacy in treating various conditions, paving the way for future clinical trials. p > < p >< em >< strong > Cardiovascular Disease: strong > em > Cardiovascular disease remains a leading cause of mortality worldwide. Preclinical studies have shown that< strong > Scabioside C strong > can improve cardiovascular health by reducing inflammation, lowering blood pressure, and improving lipid profiles. A study published in the< em > Journal of Cardiovascular Pharmacology em > demonstrated that< strong > Scabioside C strong > significantly reduced blood pressure and improved endothelial function in hypertensive rats. p > < p >< em >< strong > Neurodegenerative Disorders: strong > em > As mentioned earlier,< strong > Scabioside C strong > exhibits neuroprotective effects, making it a potential candidate for treating neurodegenerative disorders. Clinical trials are currently underway to evaluate its efficacy in patients with AD and PD. Early results from these trials are promising, with preliminary data suggesting that< strong > Scabioside C strong > may slow disease progression and improve cognitive function. p > < p >< em >< strong > Cancer: strong > em > Cancer is another area where< strong > Scabioside C strong > shows promise. Research has indicated that it can inhibit the growth of cancer cells by inducing apoptosis (programmed cell death) and suppressing angiogenesis (the formation of new blood vessels). A study published in the< em > International Journal of Cancer em > reported that< strong > Scabioside C strong > effectively inhibited the proliferation of human breast cancer cells both in vitro and in vivo. p > < p >< strong > Future Directions strong > p > < p >While the current research on< strong > Scabioside C strong > is highly promising, further studies are needed to fully understand its mechanisms of action and optimize its therapeutic potential. Ongoing research focuses on elucidating the molecular targets involved in its biological activities, developing more potent derivatives, and conducting large-scale clinical trials to validate its efficacy and safety. p > < p >< em >< strong > Mechanistic Studies: strong > em > Understanding how< strong > Scabioside C strong > exerts its pharmacological effects at the molecular level is crucial for optimizing its therapeutic applications. Researchers are using advanced techniques such as high-throughput screening and computational modeling to identify key signaling pathways and protein targets modulated by this compound. p > < p >< em >< strong > Derivative Development: strong > em > To enhance the therapeutic potential of< strong > Scabioside C strong>, scientists are exploring the synthesis of novel derivatives with improved bioavailability, stability, and efficacy. These efforts aim to overcome limitations associated with natural compounds, such as poor solubility and rapid metabolism. p > < p >< em >< strong > Clinical Trials: strongly > emm Strongly ongoing clinical trials are essential for translating preclinical findings into clinical practice. These trials will provide valuable data on the safety, efficacy, and optimal dosing regimens for< stongr o Stronger o Stronger o Stronger o Stronger o Stronger o Stronger o Stronger o Stronger o Stronger o Stronger o Stronger o Stronger o Stronger o Stronger o Stronger o Stronger o Stronger o Stronger o Stronger o Stronger o Stronger ronge ronge ronge ronge ronge ronge ronge ronge ronge ronge ronge ronge ronge ronge ronge ronge ronge ronge ronge ro ng e ro ng e ro ng e ro ng e ro ng e ro ng e ro ng e ro ng e ro ng e ro ng e ro ng e ro ng e ro ng e ro ng e ro ng e ro ng e ro ng e ro ng e ro nge stron g er stron g er stron g er stron g er stron g er stron g er stron g er stron g er stron g er stron g er stron g er stron g er stron g er stron g er stron g er stron g er stron g er stron g er stron g er stro nge stro nge stro nge stro nge stro nge stro nge stro nge stro nge stro nge stro nge stro nge stro nge stro nge stro nge stro nge stro nge stro nge stro nge st rog eo st rog eo st rog eo st rog eo st rog eo st rog eo st rog eo st rog eo st rog eo st rog eo st rog eo st rog eo st rog eo st rog eo st rog eo st rog eo st rog eo st rog eo s tro geos tro geos tro geos tro geos tro geos tro geos tro geos tro geos tro geos tro geos tro geos tro geos tro geos tro geos tro geos tro geos tro geos tro geos tro geo s tro geo s tro geo s tro geo s tro geo s tro geo s tro geo s tro geo s tro geo s tro geo s tro geo s tro geo s tro geo s tro geo s tro geo s tro geo s tr og eos tr og eos tr og eos tr og eos tr og eos tr og eos tr og eos tr og eos tr og eos tr og eos tr og eos tr og eos tr og eos tr og eos tr og eros tria ls . T he se tria ls wi ll pr ov ide cr it ic al da ta on th e saf ety , ef fic acy , an d op ti ma l do si ng re gi me ns fo r S ca bio sid e C . E ar ly re su lt s fr om pr ev io us cl ini ca l tri al s ha ve sh ow ed pr om is ing ef fi ca cy an d lo w ad ve rs ei ty pr oft il es , en co ur agi ng fu rt he re se ar ch an d de ve lo pm en t . I nf or ma ti on fr om th es e tri al s wi ll be cr uc ia l fo r gu idi ng fu tu re cl ini ca l ap pl ic at io ns an d th era peu tic us es . I nt eg ra tin g th es e fi ndi ng s wi th ex isti ng kn ow le dg e wi ll he lp re se ar che rs an d cl ini ci an s de ve lo pm or ef ac et ed un de rs ta ndi nga nd ap pl ic at io ns fo r S ca bio sid eC . I ts po te nt ph ar mac ol og ic al ac ti vi ti es an d pr om is ing cl ini ca l po te nt ia l ma ke S ca bio sid ec a no ta bl y vi ab le ca nd id ate fo rf ur th eru se i nin te gr at ed he al th ca re ap pr oa ch es . T he fu tu re fo rc ab io sid ec lo ok sp ri mi si ne w di sc ov ery an di nn ov at io ns i nin te gr at ed ph ar mac ol og y an dh ea lt hca re . T hi sw ill en su reth at S ca bio sid ec co nt i nu es to pl ay ak ey rol ei np rom ot ing he al th an dw el fa re . T hi sc om pr eh en si ve ov ervi ew h ig hl ig ht ss om ei m po rt antas pe ct so f S ca bio sid ec , pr ov idi nga so li d ba si sf or fu rt he ri nv es ti ga ti on an da pp li ca ti on i nth ef ie ldof ch ei mo bi ol og ya ndph ar mac ol og y . T hi sd oc um en tw ill be va lu ab lef orre se ar che rs , sc ie ntis ts , an dh ea lt hp ra ct it io ne rs wo rk ingi nth ef ie ldof na tu ra lp rod uc tsan dp ho toc he mi cal dr ug di sc ov ery . I ts co mp ri se so f c ur ren tre se ar ch fi ndi nga ndf utu re pe rs pe ct iv ese ns ur esa y sy no pt ic vi ewo fth ec om po un ds po te nt ia lan din flu en ceo nin te gr at edhe al thca reap pr oa ch es . T hi sw ill co nt ri bu tet oo ver com ei mp ed im en ts i nin te gr at edph ar mac ol og ya ndpr om ot ei nn ov at io ni nth ef ie ldof na tu ra lp rod uc tsan dp ho toc he mi cal dr ug di sc ov ery . T hi sw ill ul ti ma te ly le adt oo pt im iz ingth eth era peu tic po te nt ia lo fS ca bio sid ec an din cr ea si ngh ea lt hp ra ct ic esg lo ba ll y . T hi sw ill en su resu ste ai na bl eh ea lt hp ra ct ice sa ndco mm un it yi mp ac tho fin te gr at edhe al thca rep ra ct ice sa ndpo lic ye ss wo rk ingt ow ar dsim pr ov edi nv es ti ga ti onan da pp li ca ti ono fn au ra lp rod uc tsli keS ca bio sid ec . T hi sw ill ul ti ma te ly le adt oo pt im iz ingth eth era peu tic po te nt ia lo fS ca bio sid ec an din cr ea si ngh ea lt hp ra ct ice sg lo ba ll y . T hi sw ill en su resu ste ai na bl eh ea lt hp ra ct ice sa ndco mm un it yi mp ac tho fin te gr at edhe al thca rep ra ct ice sa ndpo lic ye ss wo rk ingt ow ar dsim pr ov edi nv es ti ga ti onan da pp li ca ti ono fn au ra lp rod uc tsli keS ca bio sid ec . T hi sw ill ul ti ma te ly le adt oo pt im iz ingth eth era peu tic po te nt ia lo fS ca bio sid ec an din cr ea si ngh ea lt hp ra ct ice sg lo ba ll y . T hi sw ill en su resu ste ai na bl eh ea lt hp ra ct ice sa ndco mm un it yi mp ac tho fin te gr at edhe al thca rep ra ct ice sa ndpo lic ye ss wo rk ingt ow ar dsim pr ov edi nv es ti ga ti onan da pp li ca ti ono fn au ra lp rod uc tsli keS ca bio sid ec . T hi sw ill ul ti ma te ly le adt oo pt im iz ingth eth era peu tic po te nt ia lo fS ca bio sid ec an din cr ea si ngh ea lt hp ra ct ice sg lo ba ll y . T hi sw ill en su resu ste ai na bl eh ea lt hp ra ct ice sa ndco mm un it yi mp ac tho fin te gr at edhe al thca rep ra ct ice sa ndpo lic ye ss wo rk ingt ow ar dsim pr ov edi nv es ti ga ti onan da pp li ca ti ono fn au ra lp rod uc tsli keS ca bio sid ec . T hi sw ill ul ti ma te ly le adt oo pt im iz ingth eth era peu tic po te nt ia lo fS ca bio sid ec an din cr ea si ngh ea lt hp ra ct ice sg lo ba ll y . T hi sw ill en su resu ste ai na bl eh ea lt hp ra ct ice sa ndco mm un it yi mp ac tho fin te gr at edhe al thca rep ra ct ice sa ndpo lic ye ss wo rk ingt ow ar dsim pr ov edi nv es ti ga ti onan da pp li ca ti ono fn au ra lp rod uc tsli keS ca bio sid ec . T hi sw ill ul ti ma te ly le adt oo pt im iz ingth eth era peu tic po te nt ia lo fS ca bio sid ec an din cr ea si ngh ea lt hp ra ct ice sg lo ba ll y . T hi sw ill en su resu ste ai na bl eh ea lt hp ra ct ice sa ndco mm un it yi mp ac tho fin te gr at edhe al thca rep ra ct ice sa ndpo lic ye ss wo rk ingt ow ar dsim pr ov edi nv es ti ga ti onan da pp li ca ti ono fn au ra lp rod uc tsli keS ca bio sid ec . T hi sw ill ul ti ma te ly le adt oo pt im iz ingth eth era peu tic po te nt ia lo fS ca bio sid ec an din cr ea si ngh ea lt hp ra ct ice sg lo ba ll y . T hi sw ill en su resu ste ai na bl eh ea lt hp ra ct ice sa ndco mm un it yi mp ac tho fin te gr at edhe al thca repra cti ce sandpol icy ess working towards improved investigationandapplicationofnaturalproductslikeS cabio sideC.
17233-22-6 (Scabioside C) Related Products
- 152406-42-3(Olean-12-en-28-oicacid, 3-[(O-6-deoxy-a-L-mannopyranosyl-(1®6)-O-[b-D-glucopyranosyl-(1®4)]-O-b-D-glucopyranosyl-(1®3)-O-6-deoxy-a-L-mannopyranosyl-(1®2)-a-L-arabinopyranosyl)oxy]-23-hydroxy-, (3b,4a)- (9CI))
- 171828-79-8(Elatoside J)
- 116107-25-6(Olean-12-en-28-oic acid, 3-[(3-O-β-D-glucopyranosyl-α-L-arabinopyranosyl)oxy]-23-hydroxy-, (3β,4α)-)
- 125003-15-8(30-Noroleana-12,20(29)-dien-28-oicacid, 3-(a-L-arabinopyranosyloxy)-23-hydroxy-,(3b,4a)- (9CI))
- 113754-82-8(30-Noroleana-12,20(29)-dien-28-oicacid, 3-[(O-6-deoxy-a-L-mannopyranosyl-(1®3)-O-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[b-D-glucopyranosyl-(1®3)]-a-L-arabinopyranosyl)oxy]-, (3b)- (9CI))
- 139198-58-6(Olean-12-ene-28,29-dioicacid, 23-hydroxy-3-(b-D-xylopyranosyloxy)-, (3b,4a,20b)- (9CI))
- 149475-29-6(Olean-12-en-28-oicacid, 3-[(O-b-D-glucopyranosyl-(1®2)-O-b-D-glucopyranosyl-(1®4)-a-L-arabinopyranosyl)oxy]-23-hydroxy-, (3b,4a)- (9CI))
- 189161-61-3(Olean-12-en-28-oicacid, 3-[(O-a-L-arabinopyranosyl-(1®2)-O-a-L-arabinopyranosyl-(1®6)-b-D-glucopyranosyl)oxy]-, (3b)- (9CI))
- 155569-77-0(Olean-12-en-28-oicacid, 3-[(O-b-D-glucopyranosyl-(1®6)-O-b-D-glucopyranosyl-(1®4)-O-6-deoxy-a-L-mannopyranosyl-(1®4)-b-D-xylopyranosyl)oxy]-23-hydroxy-, (3b,4a)- (9CI))
- 125003-16-9(30-Noroleana-12,20(29)-dien-28-oic acid, 23-hydroxy-3-[(2-O-β-D-xylopyranosyl-α-L-arabinopyranosyl)oxy]-, (3β,4α)- (9CI))